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Introduction
Apoptosis, or programmed cell death, is a fundamental biological process essential for the

development and maintenance of the central nervous system (CNS). In primary neurons, the

precise regulation of apoptosis is critical, and its dysregulation is implicated in a host of

neurodegenerative disorders. A key executioner in the apoptotic cascade is Caspase-3, a

cysteine protease that, once activated, cleaves a specific set of cellular proteins, leading to the

characteristic morphological and biochemical hallmarks of apoptosis. The study of this pathway

is paramount for understanding disease pathogenesis and for the development of novel

neuroprotective therapeutics.

This technical guide focuses on the use of Ac-DMQD-CHO, a potent and selective inhibitor of

Caspase-3, as a critical tool for investigating apoptosis in primary neuronal cultures. Its ability

to specifically block the action of this key enzyme allows researchers to dissect the molecular

mechanisms of neuronal apoptosis and to evaluate the efficacy of potential neuroprotective

agents.

Mechanism of Action of Ac-DMQD-CHO
Ac-DMQD-CHO, or N-acetyl-Asp-Met-Gln-Asp-al, is a synthetic tetrapeptide that acts as a

reversible and competitive inhibitor of Caspase-3.[1] The peptide sequence DMQD is designed

to mimic the cleavage site of poly (ADP-ribose) polymerase (PARP), a natural substrate of
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Caspase-3. The aldehyde group (-CHO) at the C-terminus of the peptide forms a reversible

covalent bond with the active site cysteine of Caspase-3, thereby blocking its catalytic activity.

[2]

Ac-DMQD-CHO exhibits high selectivity for Caspase-3, with a reported IC50 of 39 nM.[3] This

specificity makes it an invaluable tool for distinguishing the cellular events mediated by

Caspase-3 from those orchestrated by other caspases. By inhibiting Caspase-3, Ac-DMQD-
CHO effectively halts the downstream events of the apoptotic cascade, including the

degradation of cellular proteins and DNA fragmentation, thus preventing neuronal cell death.[4]

This neuroprotective efficacy has been demonstrated in various models of neuronal injury.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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